1-(2,5-dimethylbenzyl)-3-hydroxy-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C27H25NO3
• Molecular Weight: 411.5 g/mol
• IUPAC Name: 1-[(2,5-dimethylphenyl)methyl]-3-hydroxy-3-[(E)-2-oxo-4-phenylbut-3-enyl]indol-2-one
• InChI: InChI=1S/C27H25NO3/c1-19-12-13-20(2)22(16-19)18-28-25-11-7-6-10-24(25)27(31,26(28)30)17-23(29)15-14-21-8-4-3-5-9-21/h3-16,31H,17-18H2,1-2H3/b15-14+
• InChI Key: PVOSXLYXNFVXSP-CCEZHUSRSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)C)CN2C3=CC=CC=C3C(C2=O)(CC(=O)/C=C/C4=CC=CC=C4)O
• SMILES: CC1=CC(=C(C=C1)C)CN2C3=CC=CC=C3C(C2=O)(CC(=O)C=CC4=CC=CC=C4)O

Description

1-(2,5-dimethylbenzyl)-3-hydroxy-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one, also known as DMHBO, is a compound that has been studied extensively for its potential use in scientific research. This compound has shown promise in various areas of research, including cancer treatment, neurodegenerative diseases, and inflammation.

Mechanism of Action

The mechanism of action of 1-(2,5-dimethylbenzyl)-3-hydroxy-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one is not fully understood, but it is believed to work by inhibiting various enzymes and pathways involved in cancer cell growth and inflammation. Studies have shown that this compound can inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of COX-2 activity, and the reduction of inflammation. This compound has also been shown to have antioxidant properties, which may contribute to its potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 1-(2,5-dimethylbenzyl)-3-hydroxy-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one is that it has shown promise in various areas of research, including cancer treatment and neurodegenerative diseases. However, one limitation is that the synthesis of this compound can be complex and time-consuming, which may limit its use in some lab experiments.

Future Directions

There are several future directions for research on 1-(2,5-dimethylbenzyl)-3-hydroxy-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one, including the development of more efficient synthesis methods, the investigation of its potential use in combination with other drugs for cancer treatment, and the further exploration of its potential use in the treatment of neurodegenerative diseases. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

1-(2,5-dimethylbenzyl)-3-hydroxy-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one can be synthesized using a multi-step process that involves the reaction of several different chemicals. One common method involves the reaction of 2,5-dimethylbenzyl bromide with 2-aminoacetophenone to form an intermediate product, which is then reacted with ethyl acetoacetate to produce this compound.

Scientific Research Applications

1-(2,5-dimethylbenzyl)-3-hydroxy-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one has been studied for its potential use in cancer treatment, particularly in the inhibition of cancer cell growth. Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, as well as for its anti-inflammatory properties.